Cas no 82632-15-3 (1H-1,2-Benzazaphosphole,2,3-dihydro-2-phenyl-1-(phenylmethyl)-, 2-oxide)

1H-1,2-Benzazaphosphole,2,3-dihydro-2-phenyl-1-(phenylmethyl)-, 2-oxide structure
82632-15-3 structure
Product name:1H-1,2-Benzazaphosphole,2,3-dihydro-2-phenyl-1-(phenylmethyl)-, 2-oxide
CAS No:82632-15-3
MF:C20H18NOP
MW:319.33682
CID:733236
PubChem ID:338188

1H-1,2-Benzazaphosphole,2,3-dihydro-2-phenyl-1-(phenylmethyl)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2-Benzazaphosphole,2,3-dihydro-2-phenyl-1-(phenylmethyl)-, 2-oxide
    • 1-benzyl-2-phenyl-3H-1,2λ<sup>5</sup>-benzazaphosphole 2-oxide
    • DTXSID10320443
    • NSC359468
    • 82632-15-3
    • NSC-359468
    • Inchi: InChI=1S/C20H18NOP/c22-23(19-12-5-2-6-13-19)16-18-11-7-8-14-20(18)21(23)15-17-9-3-1-4-10-17/h1-14H,15-16H2
    • InChI Key: MJDPEIILCFOKAO-UHFFFAOYSA-N
    • SMILES: C1C2=CC=CC=C2N(P1(=O)C3=CC=CC=C3)CC4=CC=CC=C4

Computed Properties

  • Exact Mass: 319.112601
  • Monoisotopic Mass: 319.112601
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 4

Experimental Properties

  • Density: 1.24
  • Boiling Point: 480.4°Cat760mmHg
  • Flash Point: 244.3°C
  • Refractive Index: 1.656
  • PSA: 30.12000
  • LogP: 4.87540

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